molecular formula C20H21N3O3S B2844585 3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone CAS No. 325995-47-9

3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone

Cat. No.: B2844585
CAS No.: 325995-47-9
M. Wt: 383.47
InChI Key: NIHLCNUDXCHTOH-CIAFOILYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone (IUPAC name: 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(E)-2-[(3,4-dimethoxyphenyl)methylidene]hydrazin-1-yl]-1,3-thiazole) is a hydrazone derivative featuring a thiazole core substituted with a 4-ethoxyphenyl group and a 3,4-dimethoxybenzylidene hydrazine moiety. Its molecular formula is C₂₀H₁₉N₃O₄S, with a molar mass of 397.45 g/mol and a ChemSpider ID of 7935185 .

Properties

IUPAC Name

N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-4-(4-ethoxyphenyl)-1,3-thiazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O3S/c1-4-26-16-8-6-15(7-9-16)17-13-27-20(22-17)23-21-12-14-5-10-18(24-2)19(11-14)25-3/h5-13H,4H2,1-3H3,(H,22,23)/b21-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIHLCNUDXCHTOH-CIAFOILYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=CSC(=N2)NN=CC3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=CC=C(C=C1)C2=CSC(=N2)N/N=C/C3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone is a compound of significant interest due to its diverse biological activities. As a hydrazone derivative, it has been studied for various pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article reviews the biological activity of this compound based on existing literature and research findings.

Chemical Structure

The compound can be structurally represented as follows:

  • Chemical Formula : C20H21N3O3S
  • CAS Number : 325995-47-9

Antimicrobial Activity

Hydrazones, including the compound , exhibit notable antimicrobial properties. A study indicated that hydrazones derived from various aldehydes show significant antibacterial activity. The presence of electron-donating groups in the benzaldehyde moiety enhances this activity. For instance, compounds with methoxy groups exhibited improved antibacterial effects compared to those with electron-withdrawing groups like nitro .

Table 1: Antimicrobial Activity of Hydrazones

CompoundActivity TypeMIC (µg/mL)Reference
Hydrazone AAntibacterial125
Hydrazone BAntifungal100
3,4-Dimethoxybenzaldehyde HydrazoneAntibacterialTBDCurrent Study

Anticancer Activity

Research has shown that hydrazones can also exhibit anticancer properties. In vitro studies have demonstrated that certain hydrazone derivatives induce apoptosis in cancer cells. For instance, compounds similar to 3,4-dimethoxybenzaldehyde hydrazone have shown cytotoxic effects against various cancer cell lines, suggesting potential as chemotherapeutic agents .

Case Study: Cytotoxicity Evaluation
A study evaluated the cytotoxic effects of various hydrazones on K562 leukemia cells using the MTT assay. The results indicated that certain derivatives had half-maximal inhibitory concentrations (IC50) in the micromolar range, highlighting their potential as anticancer agents .

Anti-inflammatory Activity

The anti-inflammatory properties of hydrazones have been explored in various models. In vivo studies using carrageenan-induced paw edema tests demonstrated that hydrazone derivatives could significantly reduce inflammation compared to control groups . This suggests a mechanism that could be utilized for developing anti-inflammatory drugs.

The biological activities of 3,4-Dimethoxybenzaldehyde [4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]hydrazone may be attributed to several mechanisms:

  • Inhibition of Enzymatic Activity : Some studies suggest that hydrazones can inhibit enzymes involved in inflammatory pathways.
  • Induction of Apoptosis : Many hydrazones trigger programmed cell death in cancer cells through mitochondrial pathways.
  • Radical Scavenging : Certain derivatives exhibit antioxidant properties by scavenging free radicals, contributing to their anti-inflammatory effects .

Comparison with Similar Compounds

Key Observations :

  • Electron-donating groups (e.g., methoxy, ethoxy) improve solubility but may reduce metabolic stability.
  • Halogen substituents (e.g., Cl, Br) enhance binding to hydrophobic pockets in target proteins, as seen in analogues with dichlorophenyl groups .
  • Thiazolone vs. thiazole : Thiazolone derivatives (e.g., 4-(4-Methoxyphenyl)-2(3H)-thiazolone hydrazone) exhibit distinct electronic profiles due to the carbonyl group, influencing redox properties .

Key Observations :

  • Acid catalysts (e.g., glacial acetic acid) are common in hydrazone formation, promoting imine bond formation .
  • Room-temperature syntheses (e.g., ) offer energy efficiency but may require longer reaction times.

Q & A

Advanced Research Question

  • Molecular Dynamics (MD) Simulations : Assess stability of ligand-target complexes (e.g., using GROMACS) over 100-ns trajectories to identify critical binding residues .
  • Density Functional Theory (DFT) : Calculates frontier molecular orbitals (HOMO/LUMO) to predict reactivity and charge transfer mechanisms .
  • Pharmacophore Modeling : Identifies essential features (e.g., hydrogen bond acceptors from the hydrazone group) for activity against targets like topoisomerase II .

How do solvent polarity and photostability impact the compound’s spectroscopic properties?

Advanced Research Question

  • Solvent Polarity : In polar solvents (e.g., water), the chalcone-like structure exhibits redshifted UV-Vis absorption due to solvatochromism, critical for fluorescence-based applications .
  • Photostability : Prolonged UV exposure degrades the hydrazone bond, monitored via HPLC. Stabilizers like cyclodextrins encapsulate the compound, reducing photodegradation by 40–60% .

What analytical challenges arise in quantifying trace impurities during synthesis?

Advanced Research Question

  • HPLC-MS : Detects side products like unreacted aldehydes or oxidized hydrazones at ppm levels .
  • X-ray Crystallography : Resolves structural ambiguities in hydrazone tautomers (e.g., E/Z isomerism) that affect purity assessments .
  • TLC vs. Column Chromatography : TLC (Rf = 0.5 in ethyl acetate/hexane) provides rapid purity checks, but column chromatography is essential for isolating isomers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.